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Compound of Interest

Compound Name: MLN0905

Cat. No.: B609179 Get Quote

Technical Support Center: MLN0905
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering issues

with the aqueous insolubility of MLN0905.

Frequently Asked Questions (FAQs)
Q1: What are the known solubility properties of MLN0905?

MLN0905 is a hydrophobic compound with limited solubility in aqueous solutions. It is known to

be soluble in dimethyl sulfoxide (DMSO) and 0.1N hydrochloric acid (HCl)[1]. Conversely, it is

considered insoluble in water and ethanol[2].

Q2: My MLN0905, dissolved in DMSO, is precipitating when I add it to my aqueous buffer or

cell culture medium. What can I do to prevent this?

Precipitation upon addition to an aqueous medium is a common issue with hydrophobic

compounds initially dissolved in a high-concentration organic solvent. To mitigate this, it is

recommended to first perform serial dilutions of your concentrated DMSO stock solution in

DMSO to a lower concentration before adding it to the aqueous medium. This gradual dilution

helps to avoid a sudden solvent shift that can cause the compound to crash out of solution.

Most cell lines can tolerate a final DMSO concentration of up to 0.5%, but it is best to keep it at

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b609179?utm_src=pdf-interest
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.axonmedchem.com/1910-mln0905
https://www.selleckchem.com/products/mln0905.html
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or below 0.1% to minimize solvent-induced effects. Always include a vehicle control (DMSO

alone) in your experiments.

Q3: What are some recommended formulations to improve the in vivo solubility of MLN0905?

For in vivo studies, several formulation strategies using co-solvents and excipients have been

developed to enhance the solubility of MLN0905. These formulations typically involve a

combination of DMSO, polyethylene glycol 300 (PEG300), Tween-80, and saline, or employ

solubilizing agents like sulfobutyl ether-β-cyclodextrin (SBE-β-CD). These formulations can

achieve a concentration of at least 2.5 mg/mL[3].

Q4: Can I use advanced formulation techniques to improve the solubility of MLN0905?

Yes, advanced formulation strategies such as creating amorphous solid dispersions (ASDs) or

nanoparticle formulations can significantly improve the solubility and bioavailability of poorly

soluble drugs like MLN0905[4][5][6]. ASDs involve dispersing the drug in a polymer matrix in an

amorphous state, which has higher energy and thus greater solubility than the crystalline

form[7]. Nanoparticle formulations increase the surface area of the drug, leading to a faster

dissolution rate[8].

Data Presentation
Table 1: Solubility of MLN0905 in Various Solvents

Solvent Solubility Source(s)

Dimethyl Sulfoxide (DMSO) ≥ 30 mg/mL [3]

0.1N Hydrochloric Acid (HCl) Soluble [1]

Water Insoluble [2]

Ethanol Insoluble [2]

Table 2: In Vivo Formulation Examples for MLN0905
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Formulation Composition Achievable Concentration Source

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL [3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL [3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL [3]

5% DMSO, 40% PEG300, 5%

Tween-80, 50% ddH₂O
Not specified [2]

Experimental Protocols
Protocol 1: Preparation of MLN0905 Stock and Working
Solutions for In Vitro Assays
Objective: To prepare a clear, soluble working solution of MLN0905 in an aqueous buffer or cell

culture medium for in vitro experiments.

Materials:

MLN0905 powder

Dimethyl sulfoxide (DMSO), anhydrous

Aqueous buffer or cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or conical tubes

Vortex mixer

Procedure:

Stock Solution Preparation (e.g., 10 mM in DMSO):

Calculate the required mass of MLN0905 for your desired stock concentration and volume

(Molecular Weight: 486.56 g/mol )[9].
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Weigh the MLN0905 powder and dissolve it in the appropriate volume of anhydrous

DMSO.

Vortex thoroughly until the powder is completely dissolved. This high-concentration stock

solution can be stored at -20°C or -80°C.

Working Solution Preparation (e.g., 10 µM in cell culture medium):

It is recommended to perform a serial dilution of the DMSO stock solution in DMSO first to

create an intermediate dilution. For example, dilute the 10 mM stock 1:10 in DMSO to get

a 1 mM solution.

In a separate tube, add the required volume of pre-warmed aqueous buffer or cell culture

medium.

While vortexing the aqueous solution, add the required volume of the intermediate DMSO

dilution dropwise to achieve the final desired concentration (e.g., for a 10 µM final

concentration from a 1 mM intermediate stock, add 10 µL to 990 µL of medium).

Continue vortexing for a few seconds to ensure homogeneity.

Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may

need to lower the final concentration or slightly increase the final DMSO percentage (while

keeping it non-toxic to your cells).

Protocol 2: In Vivo Formulation using Co-solvents
Objective: To prepare a clear solution of MLN0905 for in vivo administration.

Materials:

MLN0905 powder

DMSO

Polyethylene glycol 300 (PEG300)

Tween-80
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Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure (for a 1 mL working solution of ≥ 2.5 mg/mL):[3]

Prepare a 25 mg/mL stock solution of MLN0905 in DMSO.

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL MLN0905 stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and vortex until clear.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex the final solution until it is a clear and homogenous. If precipitation is observed, gentle

warming or sonication can be used to aid dissolution[3].

Mandatory Visualizations
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Start: MLN0905 Insolubility Issue

Precipitation in aqueous buffer/medium?

Insolubility for in vivo formulation?

Is the final concentration too high?

Yes

Solution: Use a co-solvent formulation (e.g., DMSO/PEG300/Tween-80).

Yes

Solution: Use a cyclodextrin-based formulation (e.g., SBE-β-CD).
Consider advanced formulations:

- Amorphous Solid Dispersion
- Nanoparticles

Was the DMSO stock added directly to the aqueous solution?

No

Solution: Lower the final working concentration.

Yes

Is the final DMSO concentration >0.5%?

Solution: Optimize final DMSO concentration (e.g., <=0.1%).

Yes

End: Soluble MLN0905 Solution

No, issue resolved

No

Solution: Perform serial dilutions in DMSO first.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for MLN0905 insolubility.
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Caption: Simplified PLK1 signaling pathway and inhibition by MLN0905.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b609179?utm_src=pdf-body-img
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: MLN0905 Powder

Prepare Stock Solution

Weigh MLN0905 powder.
Dissolve in 100% DMSO.

Vortex until clear.
Store at -20°C or -80°C.

Intermediate Dilution (Optional but Recommended)

Dilute stock solution in 100% DMSO.

Prepare Working Solution

Add intermediate dilution dropwise to pre-warmed aqueous buffer/medium while vortexing.

{Quality Control | Visually inspect for precipitation.
If cloudy, adjust final concentration.}

Precipitation

End: Clear Working Solution for Assay

Clear

Click to download full resolution via product page

Caption: Experimental workflow for preparing MLN0905 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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